2-chloro-N-(2,2-dimethylpropyl)acetamide

• IUPAC Name: 2-chloro-N-(2,2-dimethylpropyl)acetamide
• InChI: InChI=1S/C7H14ClNO/c1-7(2,3)5-9-6(10)4-8/h4-5H2,1-3H3,(H,9,10)
• InChI Key: BZLCOPPHWJLLPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CNC(=O)CCl
• Molecular Formula: C7H14ClNO
• Molecular Weight: 163.64 g/mol

Description

2-chloro-N-(2,2-dimethylpropyl)acetamide is a chemical compound that belongs to the class of acetamides. It is also known as 2-chloro-N-(tert-pentyl)acetamide. This compound is used in various scientific research applications due to its unique properties.

Scientific Research Applications

Biological Effects of Acetamide Derivatives

Acetamide derivatives, including "2-chloro-N-(2,2-dimethylpropyl)acetamide" and its analogs, have been reviewed for their toxicological profiles. These compounds continue to hold commercial importance, with recent research significantly enhancing our understanding of their biological effects. The differences in biological responses among these chemicals are both qualitative and quantitative, influenced by their biological properties and usage patterns. The environmental toxicology of these materials has also expanded, incorporating data not reviewed previously (Kennedy, 2001).

Synthetic Organic Chemistry Applications

Research in synthetic organic chemistry has utilized "2-chloro-N-(2,2-dimethylpropyl)acetamide" derivatives for developing N-acylation reagents with better chemoselectivity compared to current options. This work has led to the creation of storable N-acetyl-N-(2-trifluoromethylphenyl)acetamide, N-benzoyl-(2-chlorophenyl)benzamide, and similar compounds. These advancements have facilitated the development of new synthetic methodologies, including the creation of chiral ligands for asymmetric catalysis, highlighting the compound's utility in designing novel synthetic routes (Kondo & Murakami, 2001).

Pharmacological Activities of Related Compounds

Piracetam, a derivative of acetamide, exemplifies the pharmacological potential of these compounds. It has been widely used in treating CNS disorders, showcasing promising effects in managing and treating diseases like alcoholism, Raynaud’s phenomenon, deep vein thrombosis, and brain injury. This review underscores the diverse biological activities associated with piracetam and its synthetic methodologies, offering insights into the therapeutic applications of acetamide derivatives (Dhama et al., 2021).

Environmental and Health Considerations

The environmental fate of acetamide derivatives, including their transformation products, poses significant considerations for human health and environmental protection. Advanced oxidation processes (AOPs) have been explored for the degradation of acetaminophen, a common acetamide derivative, to address its presence in water sources. This research has identified various by-products and their biotoxicity, shedding light on the compound's environmental impact and the effectiveness of removal strategies (Qutob et al., 2022).